Cas no 6610-56-6 (Lup-20(29)-ene-1,3-diol,(1â,3R)-)

• Product Name: Lup-20(29)-ene-1,3-diol,(1â,3R)-
• CAS No: 6610-56-6
• MF: C₃₀H₅₀O₂
• MW: 442.716809749603
• CID: 511077
• PubChem ID: 13969554
• Update Time: 2025-04-19

Lup-20(29)-ene-1,3-diol,(1â,3R)- Chemical and Physical Properties

Names and Identifiers

• (1β,3α)-Lup-20(29)-ene-1,3-diol
• Glochidiol
• Lup-20(29)-ene-1,3-diol,(1&acirc
• 20(29)-Lupene-1
• [ "20(29)-Lupene-1", "3-diol" ]
• FS-8932
• Lup-20(29)-ene-1,3-diol
• 20(29)-lupene-1beta,3alpha-diol
• 6610-56-6
• (1R,3aR,5aR,5bR,7aS,9R,11R,11aR,11bS,13aR,13bR)-1-isopropenyl-3a,5a,5b,8,8,11a-hexamethyl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-9,11-diol
• (1R,3aR,5aR,5bR,7aS,9R,11R,11aR,11bS,13aR,13bR)-3a,5a,5b,8,8,11a-hexamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-9,11-diol
• Q27136068
• lup-20(29)-ene-1beta,3alpha-diol
• AKOS032962195
• CHEBI:67598
• DTXSID701318386
• HY-N3950
• CS-0024503
• (1R,3AR,5AR,5BR,7AS,9R,11R,11AR,11BS,13AR,13BR)-3A,5A,5B,8,8,11A-HEXAMETHYL-1-(PROP-1-EN-2-YL)-HEXADECAHYDROCYCLOPENTA[A]CHRYSENE-9,11-DIOL
• DA-53580
• Lup-20(29)-ene-1,3-diol,(1â,3R)-

• Inchi： 1S/C30H50O2/c1-18(2)19-11-13-27(5)15-16-28(6)20(25(19)27)9-10-22-29(28,7)14-12-21-26(3,4)23(31)17-24(32)30(21,22)8/h19-25,31-32H,1,9-17H2,2-8H3/t19-,20+,21-,22-,23+,24+,25+,27+,28+,29+,30-/m0/s1
• InChI Key： SWEUJTWPRYKNNX-DZEONHSJSA-N
• SMILES： O[C@@H]1C[C@H](C(C)(C)[C@@H]2CC[C@]3(C)[C@H](CC[C@@H]4[C@H]5[C@H](C(=C)C)CC[C@]5(C)CC[C@@]34C)[C@]21C)O

Computed Properties

• Exact Mass: 442.381
• Monoisotopic Mass: 442.381
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 1
• Complexity: 801
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 8.9

Experimental Properties

• Color/Form: Powder
• Density: 1.0±0.1 g/cm3
• Boiling Point: 518.1±50.0 °C at 760 mmHg
• Flash Point: 208.7±24.7 °C
• PSA: 40.46000
• LogP: 6.99560
• Vapor Pressure: 0.0±3.1 mmHg at 25°C

Lup-20(29)-ene-1,3-diol,(1â,3R)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids